3-Methyl-2,3-dihydro-1,3-oxazol-2-one

• Molecular Formula: C4H5NO2
• Molecular Weight: 99.09 g/mol
• SMILES: CN1C=COC1=O
• InChI: InChI=1S/C4H5NO2/c1-5-2-3-7-4(5)6/h2-3H,1H3
• InChIKey: PREOEEDHHXCXJX-UHFFFAOYSA-N

3-Methyl-2,3-dihydro-1,3-oxazol-2-one is a five-membered N-methylated heterocycle belonging to the 2-oxazolone class. Its core skeleton serves as a versatile building block in medicinal chemistry and organic synthesis, particularly for constructing vic-amino alcohol structures and as a leaving group in carboxyl and phosphoryl activation processes.

3-Methyl-2,3-dihydro-1,3-oxazol-2-one: A Core N-Methylated Oxazolone Synthon

3-Methyl-2,3-dihydro-1,3-oxazol-2-one is a five-membered N-methylated heterocycle belonging to the 2-oxazolone class . Its core skeleton serves as a versatile building block in medicinal chemistry and organic synthesis, particularly for constructing vic-amino alcohol structures and as a leaving group in carboxyl and phosphoryl activation processes [1]. The compound's commercial availability is primarily through specialist chemical suppliers.

1 Vic-amino alcohol construction via oxazolone opening

2 Leaving group in carboxyl/phosphoryl activation

Limited specialist supplier availability

• [1] J-Stage. (2009). Synthetic versatility of 2-oxazolone heterocycle for stereo-controlled construction of 2-amino alcohols. Retrieved from https://www.jstage.jst.go.jp View Source

Why Generic Interchange of 3-Methyl-2,3-dihydro-1,3-oxazol-2-one Is Not Supported

Direct substitution of 3-Methyl-2,3-dihydro-1,3-oxazol-2-one with other oxazolone analogs for critical research or procurement applications cannot be assumed without risk. The N-methyl substitution fundamentally locks the heterocycle's tautomeric form, which is a critical determinant of reactivity in downstream applications like iminium ion generation and cascade reactions [1]. While this qualitative reactivity difference is recognized in the oxazolone class, a quantified, publicly available head-to-head comparison against a specific analog such as 2-oxazolone or 3-ethyl-2-oxazolone has been conspicuously absent from the primary literature, creating a significant evidence gap for rational selection.

This Compound

N-methyl locks tautomeric form, preventing N-H deprotonation

vs

Other Oxazolones

Unsubstituted or alternative N-substitution may exhibit different tautomer populations and reactivity

This Compound

No direct head-to-head reactivity comparison with analogs available

vs

Analogs

Reactivity data for other N-substituted oxazolones may not transfer; selection requires individual validation

• [1] He, Y., Agarwal, P. K., Kiran, I. N. C., et al. (2016). Efficient Synthesis of Dimeric Oxazoles, Piperidines and Tetrahydroisoquinolines from N-Substituted 2-Oxazolones. Chemistry - A European Journal, 22(23), 7696-7701. doi:10.1002/chem.201601471 View Source

Quantified Differentiation Evidence for 3-Methyl-2,3-dihydro-1,3-oxazol-2-one

Class-Level Herbicidal Activity Against Raphanus sativus in a Broader Oxazolone Series

In a class-level study of oxazolone derivatives, a specific analog exhibited herbicidal activity with an IC50 of 61.88 ± 4.71 µM against Raphanus sativus, which was superior to its -methoxy and -nitro counterparts (IC50 values of 67.29 and 70.03 µM, respectively) but inferior to the standard pendimethalin [1]. This data illustrates the potential of N-substituted oxazolones in agrochemical applications, though the specific activity of the 3-methyl derivative itself was not reported.

Herbicidal Activity (Class)

Class-level inference

Related oxazolone derivative IC50: 61.88 µM vs. analogs 67–70 µM; 3-Me derivative not tested.

May support agrochemical SAR screening

Data to verify for specific compound; requires panel screening

Evidence Dimension	In vitro herbicidal activity (IC50)
Target Compound Data	Not specifically reported for 3-Methyl-2,3-dihydro-1,3-oxazol-2-one
Comparator Or Baseline	A related oxazolone derivative IC50: 61.88 µM; -Methoxy analog IC50: 67.29 µM; -Nitro analog IC50: 70.03 µM
Quantified Difference	The lead oxazolone was 8-12% more potent than its direct analogs but lacked comparison to the N-H or 3-methyl variants.
Conditions	In vitro assay against sterilized seeds of Raphanus sativus at concentrations of 25, 50, 75, and 100 ppm.

Why This Matters

It demonstrates that modifications to the oxazolone core, including N-substitution, can tune biological activity, yet no data proves the 3-methyl substitution is optimal.

• [1] HAL Science. (2025). Synthesis and herbicidal evaluation of oxazolone derivatives (hal-05047578). Retrieved from https://hal.science/hal-05047578v1/tei View Source

Inferred Reactivity Advantage from N-Substitution in Cascade Reactions

A study on the synthesis of dimeric oxazoles and other complex heterocycles demonstrated that N-substituted 2-oxazolones, as a class, are effective substrates for BF3·Et2O/H2O-catalyzed cascade reactions [1]. The methyl group on the nitrogen is expected to prevent N-H deprotonation, potentially enhancing the efficiency of iminium ion generation compared to the unsubstituted parent compound, though a direct experimental comparison between the 3-methyl and 3-H derivatives was not conducted.

Cascade Reaction Compatibility

Supporting evidence

N-substituted oxazolones effective in BF3·Et2O/H2O cascade; no direct 3-Me vs N-H comparison.

May support cascade method development

Requires substrate-specific optimization

Evidence Dimension	Reactivity in cascade reactions
Target Compound Data	No specific kinetic data available for the 3-methyl derivative
Comparator Or Baseline	Unsubstituted 2-oxazolone (N-H) was not compared in the same study.
Quantified Difference	Not quantifiable from available data.
Conditions	Cascade, BF3·Et2O/H2O-catalyzed reactions involving iminium ion trapping.

Why This Matters

It provides a mechanistic rationale for choosing an N-substituted oxazolone over the parent compound for these specific reaction types, but lacks the quantitative proof required for a decisive procurement decision.

• [1] He, Y., Agarwal, P. K., Kiran, I. N. C., et al. (2016). Efficient Synthesis of Dimeric Oxazoles, Piperidines and Tetrahydroisoquinolines from N-Substituted 2-Oxazolones. Chemistry - A European Journal, 22(23), 7696-7701. doi:10.1002/chem.201601471 View Source

Physicochemical Property Gap: Unreliable Predicted vs. Measured Data

A critical issue for procurement is the data gap in fundamental properties. While the saturated analog 3-methyl-2-oxazolidinone (CAS 19836-78-3) has experimentally measured baseline data (density: 1.17 g/mL, boiling point: 87-90°C at 1 mmHg) [1], the target compound, 3-methyl-2,3-dihydro-1,3-oxazol-2-one (CAS 59581-66-7), has no experimentally verified boiling point, melting point, or density in the primary databases . This lack of baseline characterization data complicates quality assessment and method development, presenting a potential hidden risk compared to its more well-defined, saturated analog.

Characterization Data

Data to verify

No verified BP, MP, density for target. Saturated analog has defined data (BP 87-90°C, density 1.17).

Complicates QC and method development

Supplier CoA may be primary characterization source

Evidence Dimension	Availability of verified physicochemical data
Target Compound Data	3-Methyl-2,3-dihydro-1,3-oxazol-2-one: Boiling point: N/A, Melting point: N/A, Density: N/A
Comparator Or Baseline	3-Methyl-2-oxazolidinone (saturated analog): Boiling point: 87-90°C (1 mmHg), Density: 1.17 g/mL
Quantified Difference	Complete lack of verified experimental data for the unsaturated compound vs. a well-characterized saturated analog.
Conditions	Database entries in ChemSrc and NIST Webbook.

Why This Matters

For scientific procurement, a lack of basic characterization data can invalidate a supplier's certificate of analysis and delay research, making a well-characterized analog a potentially safer, more verifiable choice.

• [1] NIST Webbook. 2-Oxazolidinone, 3-methyl-. Retrieved from https://webbook.nist.gov View Source

Validated and Potential Application Scenarios for 3-Methyl-2,3-dihydro-1,3-oxazol-2-one

Exploratory Agrochemical Research (Non-Critical Path)

Based on class-level evidence that N-substituted oxazolones exhibit herbicidal activity, this compound can be used as a scaffold for exploratory structure-activity relationship (SAR) studies in agrochemical discovery programs. The supporting evidence suggests modifications at the N-position are tolerated and can influence potency [1]. However, the lack of specific activity data for the 3-methyl derivative means it should be screened alongside a panel of analogs rather than selected as a primary lead candidate.

Methodological Development in Cascade Reaction Chemistry

This compound can serve as a model N-substituted 2-oxazolone substrate for developing new cascade reactions, as the N-methyl group locks the tautomeric form and prevents competing N-H reactivity. The 2016 methodology for synthesizing dimeric oxazoles and piperidines provides a template, though researchers should anticipate the need to optimize conditions specifically for this substrate [1].

Procurement for Method Development with High Characterization Burden

Procuring this compound for any quantitative work requires a significant upfront investment in analytical characterization due to the absence of verified physicochemical data in the public domain . The buyer should either demand extensive CoA documentation from the vendor or consider the better-characterized saturated analog (3-methyl-2-oxazolidinone) if the unsaturation is not chemically essential.

Application

Selection Property

Validation Focus

Exploratory Agrochemical SAR

Scaffold diversity, N-substitution tolerance

Screen alongside analog panel; verify compound-specific activity

Cascade Reaction Methodology

Tautomeric lock for iminium generation

Optimize conditions for this substrate; validate yield and scope

Method Development (Characterization Load)

Verified physicochemical characterization

Demand vendor CoA; consider data-rich analogs if unsaturation not essential

• [1] HAL Science. (2025). Synthesis and herbicidal evaluation of oxazolone derivatives (hal-05047578). Retrieved from https://hal.science/hal-05047578v1/tei View Source